Azatoxin
Azatoxin
Brand Name:
Vulcanchem
CAS No.:
129564-92-7
VCID:
VC21212646
InChI:
InChI=1S/C21H20N2O5/c1-26-16-7-11(8-17(27-2)20(16)24)19-18-14(9-12-10-28-21(25)23(12)19)13-5-3-4-6-15(13)22-18/h3-8,12,19,22,24H,9-10H2,1-2H3/t12-,19+/m0/s1
SMILES:
COC1=CC(=CC(=C1O)OC)C2C3=C(CC4N2C(=O)OC4)C5=CC=CC=C5N3
Molecular Formula:
C21H20N2O5
Molecular Weight:
380.4 g/mol
Azatoxin
CAS No.: 129564-92-7
Cat. No.: VC21212646
Molecular Formula: C21H20N2O5
Molecular Weight: 380.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 129564-92-7 |
|---|---|
| Molecular Formula | C21H20N2O5 |
| Molecular Weight | 380.4 g/mol |
| IUPAC Name | (10R,15S)-10-(4-hydroxy-3,5-dimethoxyphenyl)-13-oxa-8,11-diazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraen-12-one |
| Standard InChI | InChI=1S/C21H20N2O5/c1-26-16-7-11(8-17(27-2)20(16)24)19-18-14(9-12-10-28-21(25)23(12)19)13-5-3-4-6-15(13)22-18/h3-8,12,19,22,24H,9-10H2,1-2H3/t12-,19+/m0/s1 |
| Standard InChI Key | MIXLRUYCYZPSOQ-HXPMCKFVSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1O)OC)[C@@H]2C3=C(C[C@@H]4N2C(=O)OC4)C5=CC=CC=C5N3 |
| SMILES | COC1=CC(=CC(=C1O)OC)C2C3=C(CC4N2C(=O)OC4)C5=CC=CC=C5N3 |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)C2C3=C(CC4N2C(=O)OC4)C5=CC=CC=C5N3 |
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